ethyl (3S)-3-cyano-2-oxo-3-phenylpropanoate
Catalog No.
S8537701
CAS No.
M.F
C12H11NO3
M. Wt
217.22 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
ethyl (3S)-3-cyano-2-oxo-3-phenylpropanoate
IUPAC Name
ethyl (3S)-3-cyano-2-oxo-3-phenylpropanoate
Molecular Formula
C12H11NO3
Molecular Weight
217.22 g/mol
InChI
InChI=1S/C12H11NO3/c1-2-16-12(15)11(14)10(8-13)9-6-4-3-5-7-9/h3-7,10H,2H2,1H3/t10-/m1/s1
InChI Key
YWNRATDDUSMBPR-SNVBAGLBSA-N
SMILES
CCOC(=O)C(=O)C(C#N)C1=CC=CC=C1
Canonical SMILES
CCOC(=O)C(=O)C(C#N)C1=CC=CC=C1
Isomeric SMILES
CCOC(=O)C(=O)[C@H](C#N)C1=CC=CC=C1
XLogP3
1.9
Hydrogen Bond Acceptor Count
4
Exact Mass
217.07389321 g/mol
Monoisotopic Mass
217.07389321 g/mol
Heavy Atom Count
16
Dates
Last modified: 02-18-2024
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